4-{[Methyl(propan-2-yl)amino]methyl}aniline

• IUPAC Name: 4-[[methyl(propan-2-yl)amino]methyl]aniline
• InChI: InChI=1S/C11H18N2/c1-9(2)13(3)8-10-4-6-11(12)7-5-10/h4-7,9H,8,12H2,1-3H3
• InChI Key: INJQJBXWIQJXNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC1=CC=C(C=C1)N
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• CAS No.: 229007-30-1

Description

“4-{[Methyl(propan-2-yl)amino]methyl}aniline” is a chemical compound with the molecular weight of 178.28. It is also known by its IUPAC name "4-{[isopropyl(methyl)amino]methyl}aniline". It is available in liquid form.

Physical and Chemical Properties Analysis

The compound is a liquid at room temperature. It has a molecular weight of 178.28. More specific physical and chemical properties like boiling point, density, and solubility are not available in the search results.

Scientific Research Applications

Ultraviolet Spectra Studies

Research by C. Cumper and A. Singleton (1968) explored the ultraviolet (u.v.) spectra of aniline and its derivatives in different solutions, revealing that N-methylation of the amino group increases its electron-donating ability, influencing the spectral properties. This study contributes to understanding how structural modifications like those in 4-{[Methyl(propan-2-yl)amino]methyl}aniline can affect optical properties in various solvents (Cumper & Singleton, 1968).

Biomarker Detection in Urine

Yingmin Jin and B. Yan (2021) developed a bi-functionalized luminescent metal-organic framework for the detection of 4-Aminophenol, a biomarker of aniline exposure. This research showcases the potential of using innovative materials for sensitive and selective biomarker detection, contributing to health monitoring and exposure assessment (Jin & Yan, 2021).

Synthesis and Characterization of Organic Materials

A. Shili et al. (2020) reported on the synthesis and optical properties of azo-based phenylthiophene Schiff bases, highlighting the role of structural modifications in determining material properties. This research is relevant for the development of novel organic materials with potential applications in optoelectronics and sensing (Shili et al., 2020).

Safety and Hazards

The compound has been assigned the hazard statements H303 and H313. This suggests that it may be harmful if swallowed and may cause skin irritation. The precautionary statements P260, P273, P314, P391, and P501 suggest avoiding breathing dust/fume/gas/mist/vapors/spray, avoiding release to the environment, seeking medical advice if feeling unwell, collecting spillage, and disposing of contents/container in accordance with local regulations.